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An In-Depth Technical Guide to the Basic Properties of 2-Amino-3-hydroxypropanenitrile
(Serine Nitrile)

Abstract

This technical guide provides a comprehensive examination of 2-Amino-3-
hydroxypropanenitrile, a molecule of significant interest due to its structural analogy to the
proteinogenic amino acid serine and its role as a key intermediate in prebiotic chemistry. For
researchers, synthetic chemists, and drug development professionals, this document details
the compound's fundamental chemical and physical properties, plausible synthetic routes, and
characteristic reactivity. Furthermore, it explores its potential applications in medicinal
chemistry as a versatile synthon and a scaffold for enzyme inhibitors. Standardized workflows
for analytical characterization and critical safety and handling protocols are also presented to
provide a holistic resource for laboratory practice.

Introduction and Significance

2-Amino-3-hydroxypropanenitrile, also known as serine nitrile, is a bifunctional molecule
featuring a primary amine, a hydroxyl group, and a nitrile on a three-carbon backbone. Its direct
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structural relationship to serine—differing only by the nitrile group in place of a carboxylic acid
—makes it a compelling subject of study. This unique arrangement of functional groups imparts
a versatile reactivity profile, positioning it as a valuable building block in organic synthesis.

The significance of this compound extends into two primary domains of modern science:

e Prebiotic Chemistry: 2-Amino-3-hydroxypropanenitrile has been identified as a plausible
precursor in the abiogenesis of essential biomolecules. Studies have suggested its
involvement in the formation of simple sugars and the common origins of RNA and protein
precursors, highlighting its potential role in the primordial chemical landscape that led to life.

[1][]

» Medicinal Chemistry and Drug Development: The nitrile group is a well-established
pharmacophore that can modulate a molecule's physicochemical properties, improve
metabolic stability, and participate in critical binding interactions with protein targets.[3][4]
The a-amino nitrile motif, in particular, is a key structural feature in a class of enzyme
inhibitors, such as those targeting dipeptidyl peptidase-4 (DPP-4).[3] As a nitrile analog of
serine, this compound serves as a valuable starting point for the design of novel serine
protease inhibitors, peptidomimetics, and other biologically active agents.

This guide aims to consolidate the available data and provide expert-driven insights into the
core properties and handling of 2-Amino-3-hydroxypropanenitrile, empowering researchers
to harness its full potential.

Chemical and Physical Properties

The fundamental identity and computed physicochemical properties of 2-Amino-3-
hydroxypropanenitrile are summarized below. It is important to note that many of these
properties are derived from computational models due to a scarcity of extensive experimental
data in the literature.

Table 1: Chemical ldentifiers and Structural Information
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Identifier Value Source
2-amino-3-
IUPAC Name . [1]
hydroxypropanenitrile
Common Name Serine nitrile [1]
CAS Number 125310-61-4 [1]
Molecular Formula C3HeN20 [1]
SMILES C(C(C#N)N)O [1]
BOYRGCUYTXBPQH-
InChiKey [1]
UHFFFAOYSA-N
Table 2: Computed Physicochemical Properties
Property Value Source
Molecular Weight 86.09 g/mol [1]
Monoisotopic Mass 86.048012819 Da [1]
XLogP3 -1.6 [1]
Topological Polar Surface Area 70 A2 [1]
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor
3 PubChem
Count
Rotatable Bond Count 2 PubChem

The molecule is chiral, with the stereocenter at the C2 position. The information presented here

pertains to the racemic mixture unless otherwise specified.

Synthesis and Reactivity
Synthetic Pathways: The Kiliani-Fischer Approach
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A definitive, optimized synthesis for 2-Amino-3-hydroxypropanenitrile is not widely published.
However, a logical and well-established route can be designed based on the Kiliani-Fischer
synthesis, a classical method for elongating aldose chains.[5] This methodology involves the
nucleophilic addition of cyanide to an aldehyde, forming a cyanohydrin. The most logical
precursor for this synthesis is glyceraldehyde.

The process involves two key steps:

e Cyanohydrin Formation: Reaction of glyceraldehyde with a cyanide source (e.g., HCN or
NaCN) to form 2,3-dihydroxypropanenitrile.

o Amination: Subsequent conversion of the C2 hydroxyl group to an amine. A more direct
approach, analogous to the Strecker synthesis, would involve reacting glyceraldehyde with
ammonia and a cyanide source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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